Guanidine, N,N-dioctyl-, monoacetate

• IUPAC Name: acetic acid;1,1-dioctylguanidine
• InChI: InChI=1S/C17H37N3.C2H4O2/c1-3-5-7-9-11-13-15-20(17(18)19)16-14-12-10-8-6-4-2;1-2(3)4/h3-16H2,1-2H3,(H3,18,19);1H3,(H,3,4)
• InChI Key: HXZKZDGKAYBNNC-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCN(CCCCCCCC)C(=N)N.CC(=O)O
• Molecular Formula: C19H41N3O2
• DSSTOX Substance ID: DTXSID90765737
• Molecular Weight: 343.5 g/mol
• CAS RN: 114174-41-3

Description

Guanidine is one of the most versatile functional groups in chemistry. Compounds containing this system have found application in a diversity of biological activities. Guanidine, N,N-dioctyl-, monoacetate is a specific type of guanidine compound.

Synthesis Analysis

The synthesis of guanidines involves the reaction of an amine with an activated guanidine precursor followed by deprotection to yield the corresponding free guanidine. Thiourea derivatives as guanidylating agents have been widely used as guanidine precursors using coupling reagents or metal-catalysed guanidylation. Alternatively, S-methylisothiourea has shown to be a very efficient guanidylating agent.

Molecular Structure Analysis

The high basicity of guanidine indicates that at physiological pH, guanidine will be protonated forming the guanidinium cation. Due to the conjugation between the lone pairs of the nitrogen atoms and the imine double bond, protonated guanidines have a number of resonance forms that delocalise the positive charge over the entire functional group leading to its high basicity.

Chemical Reactions Analysis

Guanidines are involved in a variety of chemical reactions. They can form hydrogen bonds, and their planarity and high basicity make them versatile for compounds with biological activity. They are used in the synthesis of acyclic and cyclic guanidines.

Physical And Chemical Properties Analysis

Guanidines have the ability to form hydrogen bonds, they are planar, and they have high basicity. These characteristics make this functional group very versatile for compounds with biological activity.

Mechanism of Action

While the specific mechanism of action for “Guanidine, N,N-dioctyl-, monoacetate” is not available, guanidine compounds often act by enhancing the release of acetylcholine following a nerve impulse. They also appear to slow the rates of depolarization and repolarization of muscle cell membranes.

Safety and Hazards

Dodecylguanidine monoacetate, a similar compound, is known to be a flammable material and can cause irritation to skin, eye, and respiratory system. It can also be hazardous to the environment.

Future Directions

Guanidine compounds have found application in a diversity of biological activities. They are present in many natural products and compounds of medicinal interest. Therefore, the future directions for “Guanidine, N,N-dioctyl-, monoacetate” could involve further exploration of its potential biological applications.